Cas no 1597866-33-5 (Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate)

• Product Name: Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate
• CAS No: 1597866-33-5
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• CID: 6781380
• Update Time: 2026-03-12

Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate

• Inchi： 1S/C9H9BrO3S/c1-3-13-9(12)8(11)7-4-6(10)5(2)14-7/h4H,3H2,1-2H3
• InChI Key： SZVDDZDHVXVDJL-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(OCC)=O)SC(C)=C(Br)C=1

Experimental Properties

• Density: 1.544±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.6±42.0 °C(Predicted)

Additional information on Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate

Comprehensive Overview of Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate (CAS No. 1597866-33-5)

Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate (CAS No. 1597866-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of both bromo and methyl substituents on the thiophene ring, along with the α-oxoacetate functional group, makes this molecule a valuable intermediate in synthetic chemistry.

The molecular structure of Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate features a thiophene core substituted at the 4-position with a bromine atom and at the 5-position with a methyl group. The α-oxoacetate moiety at the 2-position enhances its reactivity, making it a crucial building block for the synthesis of more complex molecules. Researchers often utilize this compound in the development of novel drug candidates, particularly in the fields of anti-inflammatory and antimicrobial agents, where thiophene derivatives have shown promising activity.

One of the key reasons for the growing interest in Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate is its role in the synthesis of biologically active molecules. Recent studies have highlighted its potential in creating inhibitors for specific enzymes involved in disease pathways. For instance, thiophene-based compounds have been explored as kinase inhibitors, which are critical in cancer therapy. The bromine atom in this compound provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of diverse molecular architectures.

In addition to its pharmaceutical applications, Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate is also relevant in material science. Thiophene derivatives are widely used in the development of organic semiconductors, conductive polymers, and photovoltaic materials. The electron-rich nature of the thiophene ring, combined with the electron-withdrawing effect of the α-oxoacetate group, can influence the electronic properties of resulting materials, making them suitable for optoelectronic devices.

The synthesis of Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate typically involves the bromination of a precursor thiophene derivative, followed by esterification. Researchers must carefully control reaction conditions to ensure high yield and purity, as impurities can significantly affect downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and verify its structural integrity.

From a commercial perspective, the demand for Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate is driven by its utility in high-value research and development projects. Suppliers often provide this compound in small to medium quantities, catering to academic institutions, pharmaceutical companies, and contract research organizations. Pricing can vary based on purity levels and order volume, but it generally reflects the compound's specialized nature and the complexity of its synthesis.

Safety considerations for handling Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this chemical. Adequate ventilation is recommended to minimize exposure to vapors or dust. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on storage, handling, and disposal procedures.

Looking ahead, the future of Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate appears promising, particularly as research into thiophene chemistry continues to expand. Emerging trends in drug discovery, such as targeted therapies and personalized medicine, may further increase the demand for specialized intermediates like this compound. Additionally, advancements in green chemistry could lead to more sustainable synthetic routes for its production, aligning with the growing emphasis on environmentally friendly practices in the chemical industry.

For researchers seeking alternatives or derivatives of Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate, several structurally related compounds are available. These include variations with different ester groups, alternative halogen substitutions, or additional functional groups on the thiophene ring. Such analogs can offer tailored properties for specific applications, expanding the toolbox available to synthetic chemists.

In conclusion, Ethyl 4-bromo-5-methyl-α-oxo-2-thiopheneacetate (CAS No. 1597866-33-5) represents an important building block in modern organic synthesis. Its unique combination of substituents and functional groups makes it valuable for pharmaceutical development, material science, and other specialized applications. As research in these fields progresses, this compound is likely to maintain its relevance as a key intermediate in the creation of novel molecules with diverse functionalities.